(5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone

• IUPAC Name: (5-amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone
• InChI: InChI=1S/C14H20FN3O/c15-14-6-9-3-10(7-14)5-13(4-9,8-14)12(19)18-2-1-11(16)17-18/h1,9-10,17H,2-8,16H2
• InChI Key: FQMVYYBOKOQPKM-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(NN1C(=O)C23CC4CC(C2)CC(C4)(C3)F)N
• Molecular Formula: C14H20FN3O
• Molecular Weight: 265.33 g/mol

Description

(5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone is a chemical compound that has gained attention in the scientific community due to its potential application in various fields. This compound is a derivative of adamantane, which is a bicyclic organic compound that has been extensively studied for its unique structural and chemical properties.

Mechanism of Action

The mechanism of action of (5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone is not yet fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that (5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone can affect various biochemical and physiological processes in the body. It has been found to modulate the immune system, reduce oxidative stress, and inhibit the expression of certain genes.

Advantages and Limitations for Lab Experiments

One advantage of (5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone is its potential as a lead compound for the development of new drugs. However, one limitation is that further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of (5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and viral infections. Another direction is to explore its potential as a tool for studying cellular processes and signaling pathways. Additionally, further studies are needed to optimize the synthesis of this compound and to develop more efficient methods for its production.

Synthesis Methods

The synthesis of (5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone involves the reaction of 3-fluoro-1-adamantylamine with ethyl acetoacetate in the presence of hydrazine hydrate. The resulting product is then treated with acetic acid to obtain the final compound.

Scientific Research Applications

This compound has been studied for its potential application in medicinal chemistry, particularly in the development of new drugs. Researchers have found that (5-Amino-1,3-dihydropyrazol-2-yl)-(3-fluoro-1-adamantyl)methanone exhibits antitumor, antibacterial, and antiviral activities. It has also been found to inhibit the growth of cancer cells and reduce inflammation.